Cas no 59165-34-3 (Actagardin)

Actagardin is a lantibiotic peptide produced by Actinoplanes spp., exhibiting potent antimicrobial activity primarily against Gram-positive bacteria. Its mechanism involves binding to lipid II, a critical precursor in bacterial cell wall biosynthesis, thereby disrupting peptidoglycan formation and leading to cell lysis. Actagardin demonstrates stability under physiological conditions and shows low propensity for resistance development compared to conventional antibiotics. It is particularly effective against Clostridium difficile and other anaerobic pathogens, making it a candidate for treating gastrointestinal infections. The compound’s selective activity minimizes disruption to commensal microbiota. Research highlights its potential in therapeutic applications where narrow-spectrum activity and reduced resistance risks are prioritized. Further studies explore its derivatization for enhanced pharmacokinetics.

Actagardin structure

Product Name:Actagardin

CAS No:59165-34-3

MF:C₈₁H₁₃₂N₂₀O₂₃

MW:1754.03499984741

CID:949755

PubChem ID:16132310

Update Time:2025-10-18

Actagardin Chemical and Physical Properties

Names and Identifiers

- gardimycin
- ACTAGARDIN
- Actagardine
- Actagardinum
- Actagardina
- Antibiotic A 3802-IV-3
- Q15633940
- NS00123068
- DTXSID80207893
- 59165-34-3
- DTXCID30130384
- Actagardin
- Inchi： 1S/C81H132N20O23/c1-20-40(12)63(79(121)89-45(17)67(109)86-44(16)68(110)90-47(19)81(123)124)101-78(120)62(39(10)11)99-72(114)50(22-3)91-58(103)34-84-66(108)43(15)87-76(118)57(36-102)92-59(104)35-85-70(112)56(32-48-33-83-53-28-26-25-27-49(48)53)97-77(119)61(38(8)9)98-69(111)46(18)88-71(113)51(23-4)93-74(116)54(29-30-60(105)106)95-80(122)64(41(13)21-2)100-73(115)52(24-5)94-75(117)55(31-37(6)7)96-65(107)42(14)82/h25-28,33,37-47,50-52,54-57,61-64,83,102H,20-24,29-32,34-36,82H2,1-19H3,(H,84,108)(H,85,112)(H,86,109)(H,87,118)(H,88,113)(H,89,121)(H,90,110)(H,91,103)(H,92,104)(H,93,116)(H,94,117)(H,95,122)(H,96,107)(H,97,119)(H,98,111)(H,99,114)(H,100,115)(H,101,120)(H,105,106)(H,123,124)/t40-,41-,42+,43+,44-,45+,46+,47+,50+,51+,52+,54+,55-,56+,57+,61-,62-,63-,64-/m0/s1
- InChI Key： LAWKVNVCUPIOMG-HWWYPGLISA-N
- SMILES： O=C([C@H]([C@@H](C)CC)NC([C@@H](CC)NC([C@H](CC(C)C)NC([C@@H](C)N)=O)=O)=O)N[C@@H](C(N[C@@H](C(N[C@H](C)C(N[C@H](C(N[C@@H](C(NCC(N[C@H](CO)C(N[C@H](C)C(NCC(N[C@H](CC)C(N[C@H](C(N[C@H](C(N[C@@H](C(N[C@H](C(N[C@@H](C(=O)O)C)=O)C)=O)C)=O)[C@@H](C)CC)=O)C(C)C)=O)=O)=O)=O)=O)=O)CC1=CNC2C=CC=CC1=2)=O)C(C)C)=O)=O)CC)=O)CCC(=O)O

Computed Properties

Exact Mass: 1752.977421
Monoisotopic Mass: 1752.977421
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 23
Hydrogen Bond Acceptor Count: 24
Heavy Atom Count: 124
Rotatable Bond Count: 54
Complexity: 3700
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 660
XLogP3: -0.7

Actagardin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A191703-1mg	Actagardin	59165-34-3		1mg	$ 310.00	2023-04-19
TRC	A191703-2.5mg	Actagardin	59165-34-3		2.5mg	$ 620.00	2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A912608-1mg	Actagardin	59165-34-3	98%	1mg	￥5,844.60	2022-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5346-1mg	Actagardin	59165-34-3	98%	1mg	￥3741.00	2023-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5346-5mg	Actagardin	59165-34-3	98%	5mg	￥12623.00	2023-09-10
SHENG KE LU SI SHENG WU JI SHU	sc-391713-1 mg	Actagardin,	59165-34-3	>98%	1mg	￥2,369.00	2023-07-11
BioAustralis	BIA-A1528-1 mg	Actagardin	59165-34-3	>95%byHPLC	1mg	$290.00	2023-09-16
BioAustralis	BIA-A1528-5 mg	Actagardin	59165-34-3	>95%byHPLC	5mg	$1015.00	2023-09-16
SHENG KE LU SI SHENG WU JI SHU	sc-391713-1mg	Actagardin,	59165-34-3	>98%	1mg	￥2369.00	2023-09-05
BioAustralis	BIA-A1528-1mg	Actagardin	59165-34-3	>95% by HPLC	1mg	$315.00	2025-07-04